Cas no 2248991-10-6 (2-Methanesulfonyl-5-[3-(2,2,2-trifluoroethyl)azetidine-1-carbonyl]pyridine)

• Product Name: 2-Methanesulfonyl-5-[3-(2,2,2-trifluoroethyl)azetidine-1-carbonyl]pyridine
• CAS No: 2248991-10-6
• MF: C₁₂H₁₃F₃N₂O₃S
• MW: 322.303432226181
• CID: 5411581
• PubChem ID: 145879468
• Update Time: 2025-10-28

2-Methanesulfonyl-5-[3-(2,2,2-trifluoroethyl)azetidine-1-carbonyl]pyridine Chemical and Physical Properties

Names and Identifiers

• [6-(Methylsulfonyl)-3-pyridinyl][3-(2,2,2-trifluoroethyl)-1-azetidinyl]methanone
• 2-methanesulfonyl-5-[3-(2,2,2-trifluoroethyl)azetidine-1-carbonyl]pyridine
• Z2957297991
• 2248991-10-6
• EN300-26594349
• (6-Methylsulfonylpyridin-3-yl)-[3-(2,2,2-trifluoroethyl)azetidin-1-yl]methanone
• 2-Methanesulfonyl-5-[3-(2,2,2-trifluoroethyl)azetidine-1-carbonyl]pyridine

• Inchi： 1S/C12H13F3N2O3S/c1-21(19,20)10-3-2-9(5-16-10)11(18)17-6-8(7-17)4-12(13,14)15/h2-3,5,8H,4,6-7H2,1H3
• InChI Key： QOUFXGXIZRPBMS-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=C(C=N1)C(N1CC(CC(F)(F)F)C1)=O)(=O)=O

Computed Properties

• Exact Mass: 322.05989794g/mol
• Monoisotopic Mass: 322.05989794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.413±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 482.2±45.0 °C(Predicted)
• pka: -2.99±0.22(Predicted)

Additional information on 2-Methanesulfonyl-5-[3-(2,2,2-trifluoroethyl)azetidine-1-carbonyl]pyridine

Comprehensive Overview of 2-Methanesulfonyl-5-[3-(2,2,2-trifluoroethyl)azetidine-1-carbonyl]pyridine (CAS No. 2248991-10-6)

The compound 2-Methanesulfonyl-5-[3-(2,2,2-trifluoroethyl)azetidine-1-carbonyl]pyridine (CAS No. 2248991-10-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the methanesulfonyl group and the trifluoroethyl-substituted azetidine moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the key reasons for the growing interest in 2-Methanesulfonyl-5-[3-(2,2,2-trifluoroethyl)azetidine-1-carbonyl]pyridine is its role in the development of small-molecule inhibitors. The compound's pyridine core, combined with the azetidine carbonyl linkage, provides a versatile scaffold for medicinal chemistry. Recent studies have explored its utility in modulating protein-protein interactions, a hot topic in contemporary drug design. This aligns with the increasing demand for next-generation therapeutics that address unmet medical needs, such as rare diseases and precision medicine.

From a synthetic chemistry perspective, the incorporation of the trifluoroethyl group in 2-Methanesulfonyl-5-[3-(2,2,2-trifluoroethyl)azetidine-1-carbonyl]pyridine enhances its metabolic stability and lipophilicity, which are critical factors in pharmacokinetic optimization. This has led to its exploration in prodrug strategies and bioconjugation techniques, which are frequently searched topics in AI-driven drug discovery platforms. The compound's CAS No. 2248991-10-6 is often referenced in patent literature, highlighting its commercial relevance.

In addition to its pharmaceutical applications, 2-Methanesulfonyl-5-[3-(2,2,2-trifluoroethyl)azetidine-1-carbonyl]pyridine has potential uses in material science. Its sulfonyl and carbonyl functionalities make it a candidate for designing advanced polymers and coatings with tailored properties. This versatility has sparked interest among researchers working on sustainable materials, another trending topic in scientific and industrial circles.

Safety and handling of 2-Methanesulfonyl-5-[3-(2,2,2-trifluoroethyl)azetidine-1-carbonyl]pyridine are also critical considerations. While it is not classified as a hazardous material, proper laboratory practices should always be followed. The compound's stability under various conditions is a subject of ongoing research, particularly in the context of green chemistry principles, which emphasize minimizing environmental impact.

In summary, 2-Methanesulfonyl-5-[3-(2,2,2-trifluoroethyl)azetidine-1-carbonyl]pyridine (CAS No. 2248991-10-6) is a multifaceted compound with broad applications in drug discovery, material science, and beyond. Its structural uniqueness and functional diversity make it a subject of intense research, aligning with current trends in precision medicine, sustainable chemistry, and AI-aided molecular design. As scientific advancements continue, this compound is likely to play an increasingly prominent role in innovation across multiple disciplines.